6-(Dichloromethyl)-3-(1-piperidinylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
6-(Dichloromethyl)-3-(1-piperidinylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
Brand Name:
Vulcanchem
CAS No.:
1219544-65-6
VCID:
VC0360922
InChI:
InChI=1S/C10H13Cl2N5S/c11-8(12)9-15-17-7(13-14-10(17)18-9)6-16-4-2-1-3-5-16/h8H,1-6H2
SMILES:
C1CCN(CC1)CC2=NN=C3N2N=C(S3)C(Cl)Cl
Molecular Formula:
C10H13Cl2N5S
Molecular Weight:
306.2g/mol
6-(Dichloromethyl)-3-(1-piperidinylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
CAS No.: 1219544-65-6
Main Products
VCID: VC0360922
Molecular Formula: C10H13Cl2N5S
Molecular Weight: 306.2g/mol
CAS No. | 1219544-65-6 |
---|---|
Product Name | 6-(Dichloromethyl)-3-(1-piperidinylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
Molecular Formula | C10H13Cl2N5S |
Molecular Weight | 306.2g/mol |
IUPAC Name | 6-(dichloromethyl)-3-(piperidin-1-ylmethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
Standard InChI | InChI=1S/C10H13Cl2N5S/c11-8(12)9-15-17-7(13-14-10(17)18-9)6-16-4-2-1-3-5-16/h8H,1-6H2 |
Standard InChIKey | SRHWTKDPFQKXTD-UHFFFAOYSA-N |
SMILES | C1CCN(CC1)CC2=NN=C3N2N=C(S3)C(Cl)Cl |
Last Modified | Aug 20 2021 |
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